Cas no 5309-52-4 (2-Hexenoic acid,2-ethyl-)

• Product Name: 2-Hexenoic acid,2-ethyl-
• CAS No: 5309-52-4
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• MDL: MFCD06203139
• CID: 371664
• PubChem ID: 6435902
• Update Time: 2025-11-06

2-Hexenoic acid,2-ethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Hexenoic acid,2-ethyl-
• 2-ethylhex-2-enoic acid
• (2E)-2-ethylhex-2-enoic acid
• 2-(3,4-dihydroxyphenyl)-5-hydroxy-7-methoxy-4-oxo-4H-chromen-3-yl 2-O-(6-deoxyhexopyranosyl)hexopyranoside
• 2-Ethyl-2-hexenoic acid,predominantly trans
• ethyl (2Z)-7-(hydroxyamino)-2-[(morpholin-4-ylacetyl)imino]-2,4,5,6-tetrahydro-1-benzothiophene-3-carboxylate
• ethylpropylacrylic acid
• 2-Ethyl-2-hexenoic acid, predominantly trans
• EINECS 226-167-1
• AKOS006294472
• 2-Ethyl-3-propylacrylic acid
• 2-Hexenoic acid, 2-ethyl-
• 2-ETHYL-2-HEXENOIC ACID
• 5309-52-4
• Kyselina 3-hepten-3-karboxylova [Czech]
• Kyselina 3-hepten-3-karboxylova
• 2-Ethylhex-2-enoicacid
• 2-Ethylhexenoic acid
• (E)-2-ethylhex-2-enoic acid
• SCHEMBL714325

• MDL： MFCD06203139
• Inchi： 1S/C8H14O2/c1-3-5-6-7(4-2)8(9)10/h6H,3-5H2,1-2H3,(H,9,10)/b7-6+
• InChI Key： WOWYPHJOHOCYII-VOTSOKGWSA-N
• SMILES： OC(/C(/CC)=C/CCC)=O

Computed Properties

• Exact Mass: 142.09942
• Monoisotopic Mass: 142.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 2.4

Experimental Properties

• Density: 0.95 g/mL at 25 °C(lit.)
• Melting Point: −2 °C(lit.)
• Boiling Point: 123-126 °C12 mm Hg(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.46(lit.)
• PSA: 37.3

2-Hexenoic acid,2-ethyl- Security Information

• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：2
• Hazard Category Code： 34
• Safety Instruction： 26-27-28-36/37/39-36/39-45
• RTECS：MP7750000
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids